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Compound of Interest

Compound Name: (2-Phenylthiazol-4-yl)methanol

Cat. No.: B1305949

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for (2-
Phenylthiazol-4-yl)methanol, a heterocyclic compound of interest in pharmaceutical research.
Due to the limited availability of specific toxicological data for this compound, this guide
amalgamates information from available safety data sheets for structurally similar compounds,
general principles for handling powdered active pharmaceutical ingredients (APIs), and
published research on related thiazole derivatives.

Chemical and Physical Properties

(2-Phenylthiazol-4-yl)methanol is a crystalline powder. A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of (2-Phenylthiazol-4-yl)methanol
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Property Value Reference
CAS Number 23780-13-4 [1]
Molecular Formula C10HoaNOS [1]
Molecular Weight 191.25 g/mol [1]
Appearance Cream crystalline powder [1]
Melting Point 65 °C [1]

Storage Temperature

2-8°C, sealed in a dry

environment

[1]

Hazard Identification and GHS Classification

(2-Phenylthiazol-4-yl)methanol is classified as a hazardous substance. The Globally

Harmonized System (GHS) classification is summarized in Table 2.

Table 2: GHS Hazard Classification for (2-Phenylthiazol-4-yl)methanol

Hazard Class

Hazard Statement Signal Word

Pictogram

Acute toxicity, Oral

H302: Harmful if

Warning
(Category 4) swallowed
Skin
S H315: Causes skin )
corrosion/irritation o Warning
irritation
(Category 2)
Serious eye )
o H319: Causes serious ]
damage/eye irritation o Warning
eye irritation
(Category 2A)
Specific target organ
toxicity - Single
H335: May cause ]
exposure (Category Warning

3), Respiratory tract
irritation

respiratory irritation
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Data extrapolated from supplier safety information for (2-Phenylthiazol-4-yl)methanol and
related thiazole compounds.[2]

Toxicological Information

Specific quantitative toxicological data, such as LD50 and LC50 values for (2-Phenylthiazol-4-
yl)methanol, are not readily available in the public domain. However, studies on other thiazole
derivatives suggest potential for adverse health effects.

General Toxicity of Thiazole Derivatives: Research on various thiazole derivatives has indicated
the potential for liver and kidney damage at high doses. As a precautionary measure, it should
be assumed that (2-Phenylthiazol-4-yl)methanol may exhibit similar organ toxicity with
prolonged or high-level exposure.

Safe Handling and Personal Protective Equipment
(PPE)

Given its hazardous properties as a powdered substance, stringent handling procedures are
mandatory to minimize exposure and ensure personnel safety.

Engineering Controls:

o Work with (2-Phenylthiazol-4-yl)methanol should be conducted in a well-ventilated
laboratory, preferably within a certified chemical fume hood.

o For procedures with a high risk of dust generation, such as weighing or transferring large
guantities, the use of a powder containment hood or glove box is strongly recommended.

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required when
handling this compound.

o Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye
contact.[2]

o Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber).[2] Gloves
should be inspected before use and replaced immediately if contaminated or damaged.
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» Respiratory Protection: For operations where dust generation is likely and engineering
controls are not sufficient to maintain exposure below acceptable limits, a NIOSH-approved
particulate respirator (e.g., N95 or higher) should be worn.[2]

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect

the skin.[2] Ensure that skin is not exposed.

The following diagram illustrates the logical workflow for selecting appropriate personal

protective equipment.

Standard PPE:

Low Risk - Safety Goggles
Low (e.9., _small quantities, - Nitrile Gloves
in solution) - Lab Coat
Start: Handling Assess Risk of i
(2-Phenylthiazol-4-yl)methanol Exposure High - N Péi;gﬁﬂ]g,',tp
Hl_gh_Rlsk Enhanced PPE:
(e.g., weighing powder, - Safety Goggles/Face Shield

potential for dust) - Nitrile Gloves
- Lab Coat/Apron

- Particulate Respirator (N95+)

Click to download full resolution via product page
Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

First Aid Measures

In the event of exposure to (2-Phenylthiazol-4-yl)methanol, immediate action is critical.

¢ Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[2] If the person feels unwell, seek medical attention.

o Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area with
plenty of soap and water.[2] If skin irritation occurs, get medical advice/attention.[2]

o Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses, if
present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical
advice/attention.[2]
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 Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell.[2] Rinse
mouth. Do NOT induce vomiting.

Storage and Disposal

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]
 Recommended storage temperature is between 2-8°C.[1]

» Keep away from incompatible materials such as strong oxidizing agents.
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.

e Do not allow the product to enter drains or waterways.[2]

Experimental Protocols

While a specific, validated protocol for the synthesis of (2-Phenylthiazol-4-yl)methanol is not
readily available, a general procedure for the synthesis of similar 4-substituted-2-phenylthiazole
derivatives can be adapted from the Hantzsch thiazole synthesis.

General Synthesis Protocol (Adapted):

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, combine an appropriate a-haloketone precursor with thiobenzamide in a suitable
solvent such as ethanol.

e Reaction: Heat the mixture to reflux for several hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. The product
may precipitate out of the solution. If not, the solvent can be removed under reduced
pressure.
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 Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., ethanol, methanol, or a mixture of solvents) or by column chromatography on silica gel.

Note: This is a generalized protocol and the specific reaction conditions (reagents, solvent,
temperature, and time) will need to be optimized for the synthesis of (2-Phenylthiazol-4-
yl)methanol.

Potential Biological Activity and Signhaling Pathways

Specific biological activities and signaling pathways for (2-Phenylthiazol-4-yl)methanol have
not been documented. However, research on other 2-phenylthiazole derivatives has revealed a
range of biological effects, offering potential avenues for investigation.

» Antifungal Activity: Some 2-phenylthiazole derivatives have been shown to act as inhibitors
of lanosterol 14a-demethylase (CYP51), an essential enzyme in fungal ergosterol
biosynthesis. This inhibition disrupts the fungal cell membrane integrity.

» Chitin Synthase Inhibition: Other studies on 2-phenylthiazole compounds have indicated that
they may affect fungal growth by interfering with chitin synthase-related metabolic reactions.

o Anticancer Activity: Certain N-(4-phenylthiazol-2-yl)cinnamamide derivatives have
demonstrated anti-proliferative activities in various cancer cell lines, with some inducing
apoptosis.

The following diagram illustrates a potential mechanism of action for 2-phenylthiazole
derivatives as antifungal agents targeting the ergosterol biosynthesis pathway.

Inhibited CYP51

Lanosterol substrate leads to

Lanosterol 14a-demethylase roduct (inhibition)
( ) irlrlipjt_s >>>>> (CYP51) Ergosterol

Click to download full resolution via product page
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Figure 2: Potential Antifungal Mechanism of 2-Phenylthiazole Derivatives.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). Researchers and scientists must consult the most up-to-
date SDS for (2-Phenylthiazol-4-yl)methanol from their supplier before handling the material
and should always perform a thorough risk assessment before commencing any experimental
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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